Cas no 865286-64-2 (N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-oxo-4H-chromene-2-carboxamide)

• Product Name: N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-oxo-4H-chromene-2-carboxamide
• CAS No: 865286-64-2
• MF: C₁₉H₁₃N₃O₅
• MW: 363.323624372482
• CID: 6525299
• Update Time: 2025-10-29

N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-oxo-4H-chromene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-oxo-4H-chromene-2-carboxamide
• 4H-1-Benzopyran-2-carboxamide, N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-oxo-

• Inchi： 1S/C19H13N3O5/c1-25-12-8-6-11(7-9-12)18-21-22-19(27-18)20-17(24)16-10-14(23)13-4-2-3-5-15(13)26-16/h2-10H,1H3,(H,20,22,24)
• InChI Key： RVVABUIZCJYABJ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(C3=CC=C(OC)C=C3)O2)=O)OC2=CC=CC=C2C(=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-oxo-4H-chromene-2-carboxamide

Introduction to N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-oxo-4H-chromene-2-carboxamide (CAS No. 865286-64-2)

N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-oxo-4H-chromene-2-carboxamide, identified by its CAS number 865286-64-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural and functional properties, making it a promising candidate for various biological and chemical applications.

The molecular structure of N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-oxo-4H-chromene-2-carboxamide is characterized by the presence of multiple heterocyclic rings, including an oxadiazole ring and a chromene ring. The oxadiazole moiety is known for its stability and reactivity, which makes it an excellent scaffold for drug design. Additionally, the chromene ring contributes to the compound's ability to interact with biological targets in a specific manner. The presence of a 4-methoxyphenyl group further enhances the compound's pharmacological potential by introducing a hydrophobic region that can improve its binding affinity to biological receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target various diseases. N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-oxo-4H-chromene-2-carboxamide has emerged as a compound of interest due to its potential biological activities. Studies have shown that this molecule exhibits inhibitory effects on several enzymes and receptors that are implicated in inflammatory diseases, cancer, and neurological disorders. The oxadiazole and chromene moieties are particularly noteworthy, as they have been shown to modulate the activity of enzymes such as kinases and phosphodiesterases.

The pharmacological profile of N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-oxo-4H-chromene-2-carboxamide has been extensively investigated in vitro and in vivo. Preliminary studies have demonstrated its ability to inhibit the growth of various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. Additionally, the compound has shown promising results in models of inflammation, where it effectively reduces the production of pro-inflammatory cytokines. These findings suggest that N-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-4-oxo-4H-chromene-2-carboxamide could be a valuable therapeutic agent for the treatment of these conditions.

The synthesis of N-5-(4-methoxyphenyl)-1,3,4-oaxadiazol-..............................